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An In-depth Technical Guide to the Conceptual Design of the Super Proton-Proton Collider

(SPPC)

Introduction
The Super Proton-Proton Collider (SPPC) represents a monumental step forward in the global

pursuit of fundamental physics. Envisioned as the successor to the Large Hadron Collider

(LHC), the SPPC is the second phase of the ambitious Circular Electron-Positron Collider

(CEPC-SPPC) project initiated by China[1][2]. Designed as a discovery machine, its primary

objective is to explore the energy frontier well beyond the Standard Model, investigating new

physics phenomena[3][4]. The SPPC will be a proton-proton collider housed in the same 100-

kilometer circumference tunnel as the CEPC, a Higgs factory[1][5][6]. This strategic placement

allows for a phased, synergistic approach to high-energy physics research over the coming

decades.

The conceptual design of the SPPC is centered on achieving an unprecedented center-of-

mass collision energy of up to 125 TeV, an order of magnitude greater than the LHC[1][3]. This

leap in energy is predicated on significant advancements in key accelerator technologies, most

notably the development of very high-field superconducting magnets.

Overall Design and Staging
The SPPC's design is planned in two major phases to manage technical challenges and

optimize for both high luminosity and high energy[1].
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Phase I: This stage targets a center-of-mass energy of 75 TeV. It will utilize 12 Tesla (T)

superconducting dipole magnets, a technology that is a more direct successor to existing

accelerator magnets. This phase can serve as an intermediate operational run, similar to the

initial runs of the LHC at lower energies[1].

Phase II: This is the ultimate goal of the project, aiming for a center-of-mass energy of 125

TeV[1][3]. Achieving this requires the successful research, development, and industrialization

of powerful 20 T dipole magnets, which represents a significant technological challenge[1][5].

The current baseline design is focused on the 125 TeV goal, which dictates the specifications

for the accelerator complex and its components[1].

SPPC Collider: Core Parameters
The main collider ring is the centerpiece of the SPPC project. Its design is optimized to achieve

the highest possible energy and luminosity within the 100 km tunnel. The table below

summarizes the primary design parameters for the 125 TeV baseline configuration.
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Parameter Value Unit

General Design

Circumference 100 km

Center-of-Mass Energy (CM) 125 TeV

Beam Energy 62.5 TeV

Injection Energy 3.2 TeV

Number of Interaction Points 2

Magnet System

Dipole Field Strength 20 T

Dipole Curvature Radius 10415.4 m

Arc Filling Factor 0.78

Beam & Luminosity

Peak Luminosity (per IP) 1.3 x 10³⁵ cm⁻²s⁻¹

Lorentz Gamma (at collision) 66631

Table 1: Key design parameters for the SPPC main collider ring at its 125 TeV baseline.[1][7]

The SPPC Injector Chain
To accelerate protons to the required 3.2 TeV injection energy for the main collider ring, a

sophisticated, multi-stage injector chain is required. This cascaded series of accelerators

ensures that the proton beam has the necessary properties, such as bunch structure and

emittance, at each stage before being passed to the next[4][8]. The injector complex is

designed to be a powerful facility in its own right, with the potential to support its own physics

programs when not actively filling the SPPC[5].

The injector chain consists of four main accelerator stages:

p-Linac: A proton linear accelerator that provides the initial acceleration.
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p-RCS: A proton Rapid Cycling Synchrotron.

MSS: The Medium-stage Synchrotron.

SS: The Super Synchrotron, which is the final and largest synchrotron in the injector chain,

responsible for accelerating the beam to the SPPC's injection energy[1][8].
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Caption: The sequential workflow of the SPPC injector chain.
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The table below outlines the energy progression through the injector complex.

Accelerator Stage Output Energy

p-Linac (proton Linear Accelerator) 1.2 GeV

p-RCS (proton Rapid Cycling Synchrotron) 10 GeV

MSS (Medium-stage Synchrotron) 180 GeV

SS (Super Synchrotron) 3.2 TeV

Table 2: Energy stages of the SPPC injector chain.[1][8]

Methodologies and Key Technical Challenges
The conceptual design of the SPPC is built upon specific methodologies aimed at overcoming

significant technological hurdles. The feasibility of the entire project hinges on successful R&D

in these areas.

High-Field Superconducting Magnets
The core technological challenge for the 125 TeV SPPC is the development of 20 T

accelerator-quality dipole magnets[1][6]. The methodology involves a robust R&D program

focused on advanced superconducting materials.

Design Principle: To bend the 62.5 TeV proton beams around a 100 km ring, an exceptionally

strong magnetic field is required. The 20 T target necessitates moving beyond traditional

Niobium-Titanium (Nb-Ti) superconductors used in the LHC.

Materials R&D: The primary candidates are Niobium-Tin (Nb₃Sn) and High-Temperature

Superconductors (HTS). The design methodology involves creating a hybrid magnet

structure, potentially using HTS coils to augment the field generated by Nb₃Sn coils[9].

Key Protocols: This effort includes extensive testing of conductor cables, short-model

magnet prototyping, and studies on stress management within the magnet coils, as the

electromagnetic forces at 20 T are immense[9].
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Longitudinal Beam Dynamics and RF System
Maintaining beam stability and achieving high luminosity requires precise control over the

proton bunches.

Design Principle: The SPPC design employs a sophisticated Radio Frequency (RF) system

to control the longitudinal profile of the proton bunches. Shorter bunches lead to a higher

probability of collision at the interaction points, thus increasing luminosity[4].

Methodology: A dual-harmonic RF system is proposed. This system combines a fundamental

frequency of 400 MHz with a higher harmonic system at 800 MHz. The superposition of

these two RF waves creates a wider and flatter potential well, which helps to lengthen the

bunch core slightly while shortening the overall bunch length, mitigating collective instabilities

and beam-beam effects[4].

Beam Collimation and Machine Protection
The total stored energy in the SPPC beams will be enormous, on the order of gigajoules.

Design Principle: A tiny fraction of this beam hitting a magnet could cause a quench (a loss

of superconductivity) or permanent damage. Therefore, a highly efficient beam collimation

system is critical for both machine protection and detector background control.

Methodology: The design involves a multi-stage collimation system to safely absorb stray

protons far from the interaction points and superconducting components. This is a crucial

area of study, as the mechanisms for beam loss and collimation at these unprecedented

energies present new challenges compared to lower-energy colliders[9].
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Key Technical Systems & Challenges Primary Performance Goals
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Caption: Logical relationship between key systems and performance goals.

Conclusion
The conceptual design of the Super Proton-Proton Collider outlines a clear, albeit challenging,

path toward the next frontier in high-energy physics. As the second phase of the CEPC-SPPC
project, it leverages a 100 km tunnel to aim for a groundbreaking 125 TeV center-of-mass

energy. The design is characterized by a powerful four-stage injector chain and relies on the

successful development of cutting-edge 20 T superconducting magnets. Through detailed

methodologies addressing beam dynamics, collimation, and other accelerator physics issues,

the SPPC is poised to become the world's premier facility for fundamental particle research in

the decades to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3044070?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.benchchem.com/product/b3044070?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. slac.stanford.edu [slac.stanford.edu]

2. cepc.ihep.ac.cn [cepc.ihep.ac.cn]

3. [2203.07987] Study Overview for Super Proton-Proton Collider [arxiv.org]

4. [2101.10623] Optimization of Design Parameters for SPPC Longitudinal Dynamics
[arxiv.org]

5. Frontiers | Design Concept for a Future Super Proton-Proton Collider [frontiersin.org]

6. slac.stanford.edu [slac.stanford.edu]

7. indico.fnal.gov [indico.fnal.gov]

8. proceedings.jacow.org [proceedings.jacow.org]

9. ias.ust.hk [ias.ust.hk]

To cite this document: BenchChem. [conceptual design of the SPPC accelerator complex].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044070#conceptual-design-of-the-sppc-accelerator-
complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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